Cas no 1247993-77-6 (2-ethoxy-2-methylbutan-1-amine)

2-Ethoxy-2-methylbutan-1-amine is a branched primary amine featuring an ethoxy substituent at the 2-position of its butane backbone. This structural configuration imparts unique reactivity and solubility properties, making it a versatile intermediate in organic synthesis and specialty chemical applications. Its amine functionality allows for use in the preparation of pharmaceuticals, agrochemicals, and complex ligands, while the ethoxy group enhances solubility in both polar and nonpolar media. The compound's stability under a range of conditions further supports its utility in multi-step synthetic processes. Its defined molecular structure ensures consistent performance in reactions requiring selective amine participation.
2-ethoxy-2-methylbutan-1-amine structure
1247993-77-6 structure
Product Name:2-ethoxy-2-methylbutan-1-amine
CAS No:1247993-77-6
MF:C7H17NO
MW:131.215982198715
CID:5863550
PubChem ID:62353818
Update Time:2025-06-14

2-ethoxy-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine, 2-ethoxy-2-methyl-
    • 2-ethoxy-2-methylbutan-1-amine
    • EN300-1293664
    • 1247993-77-6
    • AKOS011639080
    • SCHEMBL5708413
    • Inchi: 1S/C7H17NO/c1-4-7(3,6-8)9-5-2/h4-6,8H2,1-3H3
    • InChI Key: JUFOZNIMDHUXLG-UHFFFAOYSA-N
    • SMILES: C(N)C(OCC)(C)CC

Computed Properties

  • Exact Mass: 131.131014166g/mol
  • Monoisotopic Mass: 131.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 75.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 0.851±0.06 g/cm3(Predicted)
  • Boiling Point: 168.3±13.0 °C(Predicted)
  • pka: 9.03±0.15(Predicted)

2-ethoxy-2-methylbutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1293664-0.05g
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$612.0 2023-05-23
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Additional information on 2-ethoxy-2-methylbutan-1-amine

Comprehensive Overview of 2-Ethoxy-2-methylbutan-1-amine (CAS No. 1247993-77-6): Properties, Applications, and Industry Insights

2-Ethoxy-2-methylbutan-1-amine (CAS No. 1247993-77-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This branched-chain amine derivative, characterized by an ethoxy group at the 2-position, exhibits versatile reactivity, making it valuable for intermediate synthesis and functional material design. Recent studies highlight its potential in catalysis and asymmetric synthesis, aligning with the growing demand for chiral building blocks in drug development.

The compound’s molecular structure (C7H17NO) combines lipophilic (ethoxy) and nucleophilic (amine) properties, enabling applications in surfactant formulations and corrosion inhibitors. Industry reports indicate rising interest in green chemistry adaptations of such amines, particularly for biodegradable additives. Researchers also explore its role in polymer crosslinking, addressing sustainability trends in material science.

Analytical data for 1247993-77-6 reveals a boiling point of ~180°C and moderate water solubility, critical for process optimization in industrial settings. Safety profiles emphasize standard laboratory handling protocols, with no significant environmental hazards reported. Patent filings since 2020 showcase innovations in amine-functionalized catalysts using this compound, reflecting its relevance to energy-efficient synthesis methods.

Emerging discussions in pharmaceutical forums highlight 2-ethoxy-2-methylbutan-1-amine as a candidate for prodrug modification, leveraging its metabolic stability. This aligns with Google Trends data showing increased searches for "amine derivatives in drug delivery" and "sustainable chemical intermediates". Regulatory databases list it under general industrial chemicals, facilitating global trade without restrictive classifications.

Future prospects include potential in CO2 capture technologies, where its amine group could enhance absorption efficiency. Manufacturers are advised to monitor supply chain dynamics, as demand grows in Asia-Pacific specialty chemical markets. Collaborative studies with AI-driven molecular modeling platforms may further unlock applications, positioning CAS 1247993-77-6 as a compound of interdisciplinary interest.

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